Cas no 1870462-61-5 (3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide
• CAS No: 1870462-61-5
• MF: C₈H₉ClN₂O₄S
• MW: 264.686059713364
• CID: 5939864
• PubChem ID: 165481858
• Update Time: 2025-08-05

3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453004
• 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide
• 1870462-61-5

• Inchi： 1S/C8H9ClN2O4S/c1-2-10-16(14,15)6-3-4-8(11(12)13)7(9)5-6/h3-5,10H,2H2,1H3
• InChI Key： HQOLZXDREXSPJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.9971556g/mol
• Monoisotopic Mass: 263.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide

Research Brief on 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide (CAS: 1870462-61-5): Recent Advances and Applications

3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide (CAS: 1870462-61-5) is a sulfonamide derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide as a key building block in the synthesis of novel sulfonamide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of enzyme inhibitors targeting carbonic anhydrases, a class of proteins implicated in various diseases, including glaucoma and cancer. The compound's unique nitro and chloro substituents contribute to its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide. A recent patent (WO2023056789) describes an improved two-step synthesis route starting from 4-nitrobenzenesulfonyl chloride, with an overall yield exceeding 85%. This method emphasizes greener solvents and reduced reaction times, aligning with the pharmaceutical industry's push toward sustainable chemistry.

Biological evaluations of derivatives synthesized from this compound have revealed promising antimicrobial and anti-inflammatory properties. For instance, a 2024 European Journal of Medicinal Chemistry paper reported that analogs of 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values as low as 2 µg/mL. Molecular docking studies suggest that these derivatives interfere with bacterial folate biosynthesis, a mechanism distinct from traditional sulfonamide antibiotics.

Ongoing research is exploring the compound's potential in oncology. Preliminary data from cell-based assays indicate that certain derivatives induce apoptosis in triple-negative breast cancer cells by modulating the PI3K/AKT pathway. However, further in vivo studies are needed to validate these findings and assess pharmacokinetic properties.

In conclusion, 3-chloro-N-ethyl-4-nitrobenzene-1-sulfonamide (1870462-61-5) represents a chemically tractable scaffold with multifaceted applications in drug development. Its recent progress underscores the importance of sulfonamide chemistry in addressing unmet medical needs, particularly in antimicrobial resistance and targeted cancer therapies. Future research directions may include combinatorial library synthesis and advanced formulation strategies to enhance bioavailability.